Cas no 2228968-38-3 (methyl 4-amino-3-(methylsulfanyl)methylbutanoate)

• Product Name: methyl 4-amino-3-(methylsulfanyl)methylbutanoate
• CAS No: 2228968-38-3
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5767441
• PubChem ID: 165882340
• Update Time: 2025-08-02

methyl 4-amino-3-(methylsulfanyl)methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2228968-38-3
• EN300-1767779
• methyl 4-amino-3-[(methylsulfanyl)methyl]butanoate
• methyl 4-amino-3-(methylsulfanyl)methylbutanoate

• Inchi： 1S/C7H15NO2S/c1-10-7(9)3-6(4-8)5-11-2/h6H,3-5,8H2,1-2H3
• InChI Key： LXTLTPMVOSQZHI-UHFFFAOYSA-N
• SMILES： S(C)CC(CN)CC(=O)OC

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 4-amino-3-(methylsulfanyl)methylbutanoate

Recent Advances in the Study of Methyl 4-amino-3-(methylsulfanyl)methylbutanoate (CAS: 2228968-38-3)

Methyl 4-amino-3-(methylsulfanyl)methylbutanoate (CAS: 2228968-38-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been investigated for its role in the modulation of key enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-amino-3-(methylsulfanyl)methylbutanoate acts as a precursor in the synthesis of novel gamma-aminobutyric acid (GABA) analogs. These analogs exhibit enhanced blood-brain barrier permeability, making them promising candidates for the treatment of epilepsy and anxiety disorders. The study utilized advanced computational modeling and in vitro assays to validate the compound's efficacy.

Another significant development involves the compound's application in metabolic research. A team at the University of Cambridge reported in Nature Chemical Biology that methyl 4-amino-3-(methylsulfanyl)methylbutanoate can be enzymatically converted into thiol-containing metabolites, which play a critical role in redox homeostasis. This finding opens new avenues for targeting oxidative stress-related diseases, such as diabetes and neurodegenerative disorders. The research employed high-resolution mass spectrometry and NMR spectroscopy to characterize the metabolic pathways involved.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of methyl 4-amino-3-(methylsulfanyl)methylbutanoate. A 2024 paper in Organic Process Research & Development detailed a scalable, green chemistry approach using catalytic asymmetric synthesis. This method not only improves the environmental footprint of the production process but also enhances the stereochemical purity of the final product, which is crucial for its biological activity.

In conclusion, methyl 4-amino-3-(methylsulfanyl)methylbutanoate (CAS: 2228968-38-3) continues to be a compound of high relevance in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility. Future research directions may include further exploration of its therapeutic potential, as well as the development of more efficient synthetic routes. These efforts will undoubtedly contribute to the advancement of targeted therapies for a range of medical conditions.